Cas no 672961-06-7 (N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide)

• Product Name: N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide
• CAS No: 672961-06-7
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• CID: 1716611
• PubChem ID: 11253929
• Update Time: 2025-05-19

N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(2-chloroethoxy)-2-nitrophenyl]-
• N-[4-(2-chloroethoxy)-2-nitro-phenyl]acetamide
• SCHEMBL8346764
• AKOS016338344
• N-[4-(2-chloroethoxy)-2-nitrophenyl]acetamide
• 672961-06-7
• N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide

• Inchi： 1S/C10H11ClN2O4/c1-7(14)12-9-3-2-8(17-5-4-11)6-10(9)13(15)16/h2-3,6H,4-5H2,1H3,(H,12,14)
• InChI Key： JSFDICHNIQWCSE-UHFFFAOYSA-N
• SMILES： ClCCOC1C=CC(=C(C=1)[N+](=O)[O-])NC(C)=O

Computed Properties

• Exact Mass: 258.04083
• Monoisotopic Mass: 258.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide

N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide (CAS No. 672961-06-7): An Overview

N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide (CAS No. 672961-06-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide consists of a phenyl ring substituted with a nitro group at the 2-position and an acetamide group at the 4-position, which is further modified by a 2-chloroethoxy moiety. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties, making it an attractive candidate for further investigation.

Recent studies have focused on the biological activities of N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory disorders. Additionally, preliminary in vivo studies have shown that N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide can reduce inflammation in animal models, further supporting its therapeutic potential.

Another area of interest is the compound's anti-cancer properties. Research has indicated that N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide could be a valuable lead compound for the development of novel anti-cancer drugs.

In addition to its biological activities, the synthetic accessibility of N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide is another factor contributing to its appeal. The compound can be synthesized through a series of well-established chemical reactions, making it amenable to large-scale production for both research and commercial purposes. This synthetic flexibility also allows for the introduction of structural modifications to optimize its pharmacological properties.

The solubility and stability of N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide are important considerations for its practical application. Studies have shown that the compound exhibits good solubility in common organic solvents and moderate solubility in water, which facilitates its use in various experimental setups. Moreover, it demonstrates reasonable stability under standard laboratory conditions, ensuring reliable results in both short-term and long-term studies.

To further explore the therapeutic potential of N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have been promising, with no major adverse effects reported at therapeutic doses. These findings underscore the importance of continued research to fully understand the pharmacokinetics and pharmacodynamics of this compound.

In conclusion, N-4-(2-Chloroethoxy)-2-nitro-phenylacetamide (CAS No. 672961-06-7) represents a promising candidate for the development of novel therapeutic agents due to its unique chemical structure and diverse biological activities. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. As new findings continue to emerge, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.